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Compound of Interest

Compound Name: 2-Chloroisonicotinamide

Cat. No.: B010422 Get Quote

Introduction: The Significance of 2-
Chloroisonicotinamide
2-Chloroisonicotinamide is a key heterocyclic building block in the development of novel

therapeutic agents and agrochemicals. As a derivative of isonicotinamide, a form of vitamin B3,

its structure offers a versatile scaffold for medicinal chemists. The presence of a chlorine atom

at the 2-position of the pyridine ring provides a reactive handle for nucleophilic substitution and

cross-coupling reactions, enabling the synthesis of a diverse array of more complex molecules.

Its applications are found in the synthesis of compounds with potential anti-tuberculosis and

anti-cancer properties, making a reliable and well-understood synthetic protocol essential for

researchers in drug discovery and development.[1]

This application note provides a comprehensive, step-by-step guide for the laboratory-scale

synthesis of 2-chloroisonicotinamide, starting from the readily available isonicotinic acid. The

described multi-step synthesis is designed to be robust and scalable for typical laboratory

settings. Each step is accompanied by an explanation of the underlying chemical principles and

critical operational parameters.

Synthetic Strategy: A Multi-Step Approach to 2-
Chloroisonicotinamide
The chosen synthetic pathway for 2-chloroisonicotinamide is a four-step process

commencing with isonicotinic acid. This strategy is predicated on the well-established
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chemistry of pyridine N-oxides for regioselective functionalization of the pyridine ring. The

overall transformation is depicted in the workflow diagram below.

Step 1: N-Oxidation

Step 2: Chlorination

Step 3: Acid Chloride Formation

Step 4: Amidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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